Cas no 133674-39-2 (methyl 3-tert-butylisoxazole-5-carboxylate)
Methyl 3-tert-butylisoxazole-5-carboxylate is a versatile heterocyclic ester with applications in pharmaceutical and agrochemical research. Its isoxazole core, substituted with a tert-butyl group at the 3-position and a carboxylate ester at the 5-position, provides a stable scaffold for further functionalization. The compound is particularly valued for its role as a synthetic intermediate in the development of bioactive molecules, owing to its balanced reactivity and steric properties. Its structural features facilitate selective modifications, making it useful in the synthesis of targeted compounds. The tert-butyl group enhances steric hindrance, potentially improving metabolic stability in derived molecules. This product is typically supplied with high purity, ensuring reliable performance in synthetic applications.
133674-39-2 structure
Product name:methyl 3-tert-butylisoxazole-5-carboxylate
methyl 3-tert-butylisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-tert-butylisoxazole-5-carboxylate
- LogP
- methyl 3-tert-butyl-1,2-oxazole-5-carboxylate
- STK894391
- CS-0205357
- 3-t-Butylisoxazole-5-carboxylic acid methyl ester
- methyl 3-(tert-butyl)-5-isoxazolecarboxylate
- MFCD08752835
- 5-Isoxazolecarboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester
- Z1198182217
- SCHEMBL352449
- 3-tert-butylisoxazole-5-carboxylic acid methyl ester
- DTXSID40578511
- Methyl3-(tert-butyl)isoxazole-5-carboxylate
- BS-25645
- SY334967
- DB-125176
- 3-tert-butyl-isoxazole-5-carboxylic acid methyl ester
- AKOS005144213
- methyl 3-t-butylisoxazole-5-carboxylate
- Methyl 3-(tert-butyl)isoxazole-5-carboxylate
- EN300-220250
- BBL021675
- FFPAIQCUBUFABI-UHFFFAOYSA-N
- 133674-39-2
-
- MDL： MFCD08752835
- Inchi： InChI=1S/C9H13NO3/c1-9(2,3)7-5-6(13-10-7)8(11)12-4/h5H,1-4H3
- InChI Key： FFPAIQCUBUFABI-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1=NOC(=C1)C(=O)OC
Computed Properties
- Exact Mass: 183.08959
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
methyl 3-tert-butylisoxazole-5-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D963170-250mg |
5-Isoxazolecarboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester |
133674-39-2 | 95% | 250mg |
$225 | 2024-06-07 | |
| eNovation Chemicals LLC | D963170-5g |
5-Isoxazolecarboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester |
133674-39-2 | 95% | 5g |
$1550 | 2024-06-07 | |
| TRC | M222235-50mg |
Methyl 3-tert-Butylisoxazole-5-carboxylate |
133674-39-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| Apollo Scientific | OR906938-1g |
Methyl 3-tert-butylisoxazole-5-carboxylate |
133674-39-2 | 95% | 1g |
£595.00 | 2025-02-21 | |
| TRC | M222235-500mg |
Methyl 3-tert-Butylisoxazole-5-carboxylate |
133674-39-2 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-220250-0.5g |
methyl 3-tert-butyl-1,2-oxazole-5-carboxylate |
133674-39-2 | 95.0% | 0.5g |
$341.0 | 2025-03-21 | |
| eNovation Chemicals LLC | D963170-1g |
5-Isoxazolecarboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester |
133674-39-2 | 95% | 1g |
$515 | 2024-06-07 | |
| Enamine | EN300-220250-1g |
methyl 3-tert-butyl-1,2-oxazole-5-carboxylate |
133674-39-2 | 95% | 1g |
$480.0 | 2023-09-16 | |
| Enamine | EN300-220250-5g |
methyl 3-tert-butyl-1,2-oxazole-5-carboxylate |
133674-39-2 | 95% | 5g |
$1992.0 | 2023-09-16 | |
| Enamine | EN300-220250-0.05g |
methyl 3-tert-butyl-1,2-oxazole-5-carboxylate |
133674-39-2 | 95.0% | 0.05g |
$102.0 | 2025-03-21 |
methyl 3-tert-butylisoxazole-5-carboxylate Related Literature
-
Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
-
Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:133674-39-2)methyl 3-tert-butylisoxazole-5-carboxylate
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/500mg/1g
Price ($):169/262/355/495